2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H11Cl3N2O2/c21-11-5-8-18-17(9-11)25-20(27-18)14-10-12(6-7-16(14)23)24-19(26)13-3-1-2-4-15(13)22/h1-10H,(H,24,26)
• InChI Key: PDRAXEYFKNQPPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=C(O3)C=CC(=C4)Cl)Cl
• Molecular Formula: C20H11Cl3N2O2
• Molecular Weight: 417.7 g/mol

Description

2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as GW 284543 and is a member of the benzamide family of compounds.

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide involves the inhibition of protein kinase CK2. This protein kinase is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of CK2 leads to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects
Studies have shown that 2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth in animal models. Additionally, it has been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide in lab experiments is its specificity towards CK2. This compound has been found to selectively inhibit CK2 without affecting other kinases. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide. One of the areas of research is the development of more potent and selective CK2 inhibitors. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for cancer treatment. Another area of research is the investigation of the potential applications of this compound in other fields such as neurodegenerative diseases and inflammation.
Conclusion
2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide is a promising compound for scientific research due to its potential applications in various fields. Its specificity towards CK2 and its ability to inhibit cancer cell growth make it a valuable tool for cancer research. However, further studies are needed to determine its optimal dosage and administration and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of 2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide involves the reaction of 4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)aniline with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane and is followed by purification using column chromatography.

Scientific Research Applications

2-chloro-N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. It has been found to inhibit the growth of cancer cells by targeting the protein kinase CK2, which plays a crucial role in cell proliferation and survival.